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molecular formula C13H11BrO2 B6324632 4-Bromo-2-methoxy-1-phenoxy-benzene CAS No. 364353-97-9

4-Bromo-2-methoxy-1-phenoxy-benzene

Cat. No. B6324632
CAS RN: 364353-97-9
M. Wt: 279.13 g/mol
InChI Key: VHSOFNWXRPCZNY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08481733B2

Procedure details

To a stirred mixture of phenylboronic acid (1.20 g, 9.85 mmol) and 4-bromo-2-methoxyphenol (1.00 g, 4.92 mmol) in DCM (50.00 mL) was added cupric acetate (1.34 g, 7.39 mmol), powdered 4 A molecular sieves and TEA (3.43 mL, 24.6 mmol) at rt. The resulting mixture was then stirred at rt for 24 h at ambient atmosphere. The solvent was then removed under reduced pressure and the resulting residue was purified by flash chromatography (5% EtOAc in Hexane). 1H NMR (400 MHz, MeOD) δ ppm 3.81 (s, 3H), 6.84-6.95 (m, 3H), 7.01-7.15 (m, 2H), 7.25-7.36 (m, 3H).
Name
phenylboronic acid
Quantity
1.2 g
Type
reactant
Reaction Step One
Name
4-bromo-2-methoxyphenol
Quantity
1 g
Type
reactant
Reaction Step One
Name
DCM
Quantity
50 mL
Type
solvent
Reaction Step One
[Compound]
Name
cupric acetate
Quantity
1.34 g
Type
reactant
Reaction Step Two
[Compound]
Name
TEA
Quantity
3.43 mL
Type
reactant
Reaction Step Three
Name
4-Bromo-2-methoxy-1-phenoxy-benzene

Identifiers

REACTION_CXSMILES
[C:1]1(B(O)O)[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=1.[Br:10][C:11]1[CH:16]=[CH:15][C:14]([OH:17])=[C:13]([O:18][CH3:19])[CH:12]=1>C(Cl)Cl>[Br:10][C:11]1[CH:16]=[CH:15][C:14]([O:17][C:1]2[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=2)=[C:13]([O:18][CH3:19])[CH:12]=1

Inputs

Step One
Name
phenylboronic acid
Quantity
1.2 g
Type
reactant
Smiles
C1(=CC=CC=C1)B(O)O
Name
4-bromo-2-methoxyphenol
Quantity
1 g
Type
reactant
Smiles
BrC1=CC(=C(C=C1)O)OC
Name
DCM
Quantity
50 mL
Type
solvent
Smiles
C(Cl)Cl
Step Two
[Compound]
Name
cupric acetate
Quantity
1.34 g
Type
reactant
Smiles
Step Three
[Compound]
Name
TEA
Quantity
3.43 mL
Type
reactant
Smiles

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
The resulting mixture was then stirred at rt for 24 h at ambient atmosphere
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
at rt
CUSTOM
Type
CUSTOM
Details
The solvent was then removed under reduced pressure
CUSTOM
Type
CUSTOM
Details
the resulting residue was purified by flash chromatography (5% EtOAc in Hexane)

Outcomes

Product
Details
Reaction Time
 24 h
Name
4-Bromo-2-methoxy-1-phenoxy-benzene
Type
Smiles
BrC1=CC(=C(C=C1)OC1=CC=CC=C1)OC

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.